Cas no 1804440-76-3 (5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804440-76-3
• MF: C₈H₆F₄INO
• MW: 335.037428379059
• CID: 4836005
• Update Time: 2025-06-08

5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO/c1-4-2-5(3-9)7(14-6(4)13)15-8(10,11)12/h2H,3H2,1H3
• InChI Key： FPEAGTOOIPQQJZ-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(CF)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Additional information on 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine

5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine: A Comprehensive Overview of CAS No. 1804440-76-3

5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine, with the CAS number 1804440-76-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of fluorinated and iodinated functionalities, which contribute to its potential applications in drug discovery and development.

The molecular structure of 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine is particularly noteworthy. The presence of a fluoromethyl group at the 5-position, an iodo group at the 2-position, a methyl group at the 3-position, and a trifluoromethoxy group at the 6-position endows this molecule with a high degree of chemical diversity and reactivity. These functional groups are known to influence various physicochemical properties such as lipophilicity, solubility, and metabolic stability, which are crucial for optimizing drug candidates.

In recent years, the use of fluorinated compounds in medicinal chemistry has become increasingly prevalent due to their ability to enhance the pharmacological properties of drugs. Fluorine atoms can improve the binding affinity of molecules to their target receptors, increase metabolic stability, and reduce toxicity. The fluoromethyl and trifluoromethoxy groups in 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine are prime examples of such functional groups that can significantly impact the overall performance of a drug candidate.

The iodine atom at the 2-position is another key feature of this compound. Iodine is often used in radiolabeling studies to track the distribution and metabolism of drug molecules in vivo. Additionally, iodinated compounds can serve as valuable intermediates in synthetic pathways leading to more complex molecules with therapeutic potential. The presence of an iodine atom in 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine makes it an attractive starting material for such applications.

The methyl group at the 3-position contributes to the overall stability and conformational flexibility of the molecule. This functional group can influence the binding interactions with biological targets and affect the pharmacokinetic properties of the compound. The combination of these diverse functional groups in a single molecule provides a unique platform for exploring new chemical space and discovering novel therapeutic agents.

In terms of synthetic accessibility, 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine can be synthesized through a series of well-established chemical reactions. These include nucleophilic substitution reactions, cross-coupling reactions, and oxidative processes. The synthetic route for this compound has been optimized to ensure high yields and purity, making it readily available for further research and development.

The potential applications of 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine are diverse and promising. In medicinal chemistry, this compound can serve as a lead structure for developing new drugs targeting various diseases such as cancer, neurological disorders, and infectious diseases. Its unique chemical properties make it suitable for use in high-throughput screening assays to identify novel bioactive molecules.

In addition to its medicinal applications, 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine has potential uses in other areas of chemical research. For example, it can be used as a building block for constructing more complex organic molecules with specific functionalities. The versatility of this compound makes it an attractive candidate for interdisciplinary research involving materials science, analytical chemistry, and environmental science.

The latest research on 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine has focused on its biological activity and mechanism of action. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in disease pathways. For instance, it has been reported to inhibit kinases that play critical roles in cancer cell proliferation and survival. These findings highlight the therapeutic potential of this compound and warrant further investigation into its clinical applications.

In conclusion, 5-(Fluoromethyl)-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine, with CAS number 1804440-76-3, is a multifaceted compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a wide range of opportunities for developing new drugs and exploring novel chemical space. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.